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Compound of Interest

Compound Name: telencephalin

Cat. No.: B1174750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of the telencephalin (ICAM-5)

gene and its protein product. Telencephalin is a neuronal cell adhesion molecule

predominantly expressed in the telencephalon, the most rostral part of the vertebrate brain. It

plays a crucial role in dendritic morphogenesis, synapse formation, and plasticity, making it a

molecule of significant interest in neuroscience and drug development for neurological

disorders.

Quantitative Data Summary
The following table summarizes key quantitative data for the telencephalin gene and protein

across selected vertebrate species. This information is essential for understanding the

evolutionary conservation and potential functional divergence of this important neuronal

molecule.
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Feature
Human (Homo
sapiens)

Mouse (Mus
musculus)

Rat (Rattus
norvegicus)

Zebrafish
(Danio rerio)

Gene Symbol ICAM5 Icam5 Icam5 icam5

NCBI Gene ID
[1](--INVALID-

LINK--)

[2](--INVALID-

LINK--)

[3](--INVALID-

LINK--)

[4](--INVALID-

LINK--)

Protein

Accession
--INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK-- --INVALID-LINK--

Protein Length

(amino acids)
924[5] 917[5] 917 898

Sequence

Identity to

Human (%)

100% ~82% ~81% ~45%

Signaling Pathways and Interactions
Telencephalin is involved in intricate signaling pathways that modulate neuronal structure and

function. Two key interaction pathways have been identified: interaction with Lymphocyte

Function-Associated Antigen-1 (LFA-1) and a signaling cascade initiated by the shedding of its

extracellular domain.

Telencephalin Interaction with LFA-1
Telencephalin, expressed on the surface of neurons, can interact with the integrin LFA-1,

which is present on leukocytes such as microglia. This interaction is implicated in neuro-

immune communication and may play a role in neuroinflammatory processes. The binding of

telencephalin to LFA-1 can trigger downstream signaling cascades in the immune cell,

influencing its motility and activation state.
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Neuron Leukocyte (e.g., Microglia)

Telencephalin (ICAM-5) LFA-1
Binding Intracellular Signaling Cascade

(e.g., Erk1/2 pathway)
Activates Cellular Response

(Motility, Activation)
Leads to
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Neuron

Target Cell (e.g., Neuron, Glia)

Membrane-bound
Telencephalin

Soluble Telencephalin
(Ectodomain)

MMPs
(Neuronal Activity)

Cleaves

Receptor

Binds

PI3K/Akt Pathway

Activates

Cellular Effects
(Growth, Survival)

Promotes

 

1. Obtain FASTA sequences
(Human, Mouse, Rat, Zebrafish)

2. Access Clustal Omega

3. Input sequences

4. Set alignment parameters
(default is often suitable)

5. Submit for alignment

6. Analyze aligned sequences
(identify conserved regions)
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1. Aligned Telencephalin sequences

2. Open MEGA software

3. Load aligned sequences

4. Choose phylogenetic method
(e.g., Maximum Likelihood)

5. Set parameters
(Substitution model, Bootstrap test)

6. Compute phylogenetic tree

7. Visualize and interpret tree

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. BLAST: Basic Local Alignment Search Tool [blast.ncbi.nlm.nih.gov]

2. genecards.org [genecards.org]

3. ICAM5 protein expression summary - The Human Protein Atlas [proteinatlas.org]

4. ICAM-5: a neuronal dendritic adhesion molecule involved in immune and neuronal
functions - PubMed [pubmed.ncbi.nlm.nih.gov]

5. icam5.S intercellular adhesion molecule 5 S homeolog [Xenopus laevis (African clawed
frog)] - Gene - NCBI [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Comparative Guide to the Telencephalin (ICAM-5)
Gene Sequence Across Species]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1174750#cross-species-comparison-of-the-
telencephalin-gene-sequence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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